N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-13-7-6-10(8-12(13)17)18-15(19)9-21-14-5-3-2-4-11(14)16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: ZLFPQVZJKOLLST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2Cl)Cl
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide, also known as CMA, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. It is a member of the acetanilide class of compounds, which are widely used in the pharmaceutical industry as analgesics, antipyretics, and anti-inflammatory agents. CMA has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer progression. N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. It has also been found to inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs), which are involved in the regulation of cell proliferation, differentiation, and survival. N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the intrinsic apoptotic pathway and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. It has also been found to scavenge free radicals and protect against oxidative stress-induced damage in cells and tissues. In addition, N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and prostate cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has several advantages for lab experiments, including its low toxicity and high solubility in organic solvents. It can be easily synthesized using standard chemical reactions and purified by column chromatography or recrystallization. However, N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has some limitations for lab experiments, including its relatively low potency and selectivity for specific biological targets. It may also exhibit off-target effects or interact with other compounds in complex biological systems.

Future Directions

There are several future directions for the research on N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide, including the development of more potent and selective analogs, the elucidation of its exact mechanism of action, and the evaluation of its therapeutic potential in various disease models. N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide and its analogs may be used as lead compounds for the development of novel anti-inflammatory, antioxidant, and anticancer agents. The effects of N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide on the gut microbiota and the immune system may also be investigated, as these systems play a key role in the regulation of inflammation and cancer progression. In addition, the potential use of N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide as a diagnostic or prognostic biomarker for various diseases may be explored.

Synthesis Methods

N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 3-chloro-4-methoxyaniline with 2-chlorophenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction typically takes place in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature or under reflux conditions. The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been extensively studied for its potential applications in various scientific fields, including pharmacology, toxicology, and medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo. It has also been found to scavenge free radicals and protect against oxidative stress-induced damage in cells and tissues. In addition, N-(3-chloro-4-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and prostate cancer cells.